N-(4-fluorobenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19FN2O3S2/c1-14-3-9-17(10-4-14)28(25,26)23(2)18-11-12-27-19(18)20(24)22-13-15-5-7-16(21)8-6-15/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key: FDMNLSZODOQWIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O3S2
• Molecular Weight: 418.5 g/mol
• CAS No.: 1226457-85-7

Description

N-(4-fluorobenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H19FN2O3S2 and its molecular weight is 418.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has been conducted on the synthesis and structural analysis of compounds related to N-(4-fluorobenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide, highlighting the versatility and potential applications of these compounds in various fields. The synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, for example, involves the condensation of 4-fluoro-2-isocyanato-1-methylbenzene with 4-morpholino-1H-indazol-3-amine, demonstrating the compound's relevance in the development of novel materials and potential therapeutic agents (Hao et al., 2017).

Materials Science Applications

In materials science, compounds structurally related to this compound have been utilized in the synthesis and characterization of new materials. For instance, the preparation and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids have shown promising results, indicating the potential of these compounds in the development of novel polymeric materials with enhanced properties (Hsiao & Huang, 1997).

Biochemical Research

In biochemical research, derivatives of this compound have been explored for their potential biological activities. The study on benzothiophene carboxamide derivatives as inhibitors of Plasmodium falciparum enoyl‐ACP reductase highlights the compound's potential application in antimalarial drug development, showcasing its importance in addressing global health challenges (Banerjee et al., 2011).

Safety and Hazards

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Mechanism of Action

Target of Action

It is known that similar compounds often target proteins or enzymes that play crucial roles in cellular processes .

Mode of Action

It is likely that the compound interacts with its target by binding to a specific site, thereby modulating the target’s activity .

Biochemical Pathways

It is common for such compounds to influence pathways related to the function of their targets .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

The effects are likely related to the modulation of the activity of the compound’s targets .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to interact with its targets .